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Compound of Interest

Compound Name: BRD3308

Cat. No.: B606347 Get Quote

For immediate reference, BRD3308 and its containers must be disposed of as hazardous

waste. This requires adherence to specific protocols to ensure the safety of laboratory

personnel and the environment. All disposal procedures should be conducted in accordance

with local, state, and federal regulations.

Essential Disposal Procedures
Disposal of BRD3308, a potent and selective HDAC3 inhibitor, necessitates careful handling to

mitigate potential hazards. The primary method of disposal is to treat it as hazardous chemical

waste.

Solid Waste:

Unused or expired solid BRD3308 should be collected in a clearly labeled, sealed container.

This container must be designated for hazardous chemical waste.

Liquid Waste (Solutions):

Solutions containing BRD3308, such as those prepared with DMSO, ethanol, or DMF, must

also be treated as hazardous waste.

Do not pour solutions containing BRD3308 down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b606347?utm_src=pdf-interest
https://www.benchchem.com/product/b606347?utm_src=pdf-body
https://www.benchchem.com/product/b606347?utm_src=pdf-body
https://www.benchchem.com/product/b606347?utm_src=pdf-body
https://www.benchchem.com/product/b606347?utm_src=pdf-body
https://www.benchchem.com/product/b606347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste in a sealed, properly labeled container designed for hazardous

chemical waste.

Contaminated Materials:

Any materials that have come into contact with BRD3308, including personal protective

equipment (PPE), pipette tips, and culture plates, should be considered contaminated.

These materials must be decontaminated if possible or disposed of as hazardous waste.

Key Operational and Safety Information
For easy reference, the following table summarizes key quantitative data for BRD3308.

Property Value Source

CAS Number 1550053-02-5 [1]

Molecular Formula C₁₅H₁₄FN₃O₂ [1]

Molecular Weight 287.3 g/mol [1]

Solubility in DMSO 30 mg/mL [1]

Solubility in Ethanol 30 mg/mL [1]

Solubility in DMF 30 mg/mL [1]

Experimental Protocols
While specific experimental protocols will vary based on the research objectives, the handling

and preparation of BRD3308 solutions require consistent safety measures.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Materials: BRD3308 powder, anhydrous DMSO, sterile microcentrifuge tubes, calibrated

pipettes.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of BRD3308
based on the desired volume. For 1 mL of a 10 mM solution:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 287.3 g/mol * (1000 mg / 1 g) = 2.873

mg

Procedure:

Weigh out 2.873 mg of BRD3308 powder in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex thoroughly until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C as recommended by the supplier.

Disposal Workflow
The following diagram illustrates the proper disposal workflow for BRD3308 waste.
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Caption: Disposal workflow for solid and liquid BRD3308 waste.
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BRD3308 Signaling Pathway Inhibition
BRD3308 is a selective inhibitor of Histone Deacetylase 3 (HDAC3). The simplified diagram

below illustrates its primary mechanism of action.
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Caption: BRD3308 inhibits HDAC3-mediated histone deacetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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